(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)(2-phenylthiazol-4-yl)methanone

• IUPAC Name: 6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl-(2-phenyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C16H14N4OS/c21-16(19-8-9-20-13(10-19)6-7-17-20)14-11-22-15(18-14)12-4-2-1-3-5-12/h1-7,11H,8-10H2
• InChI Key: DTSBBBCZYXQEKY-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CN1C(=O)C3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C16H14N4OS
• Molecular Weight: 310.4 g/mol
• CAS No.: 2034544-26-6

Description

(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)(2-phenylthiazol-4-yl)methanone is a useful research compound. Its molecular formula is C16H14N4OS and its molecular weight is 310.38. The purity is usually 95%.
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Scientific Research Applications

Anticoronavirus and Antitumoral Activity

A study synthesized derivatives of the mentioned compound, revealing that structural variations on the phenyl moiety could tune biological properties towards antiviral or antitumoral activities. Antitumoral activity was attributed to the inhibition of tubulin polymerization (Jilloju et al., 2021).

Antimicrobial and Analgesic Activity

Another research focused on the synthesis of novel derivatives and evaluated their antimicrobial and analgesic activities. The study also involved molecular docking studies to understand the compounds' interaction with bacterial receptors, indicating pronounced activities in some derivatives (Jayanna et al., 2013).

Anti-inflammatory Activity

A study synthesized new series of derivatives and evaluated them for in vivo anti-inflammatory activity. The compounds generally exhibited good anti-inflammatory effects, highlighting the therapeutic potential of such chemical structures (Arunkumar et al., 2009).

Antibacterial, Antioxidant, and Anticancer Activities

Several studies synthesized derivatives to assess their biological activities. These compounds were tested for antibacterial, antioxidant, and anticancer activities, with some showing favorable results in vitro. Molecular docking and DFT analyses helped in understanding the compounds' mechanisms of action (e.g., Katariya et al., 2021; Bassyouni et al., 2012).

Synthesis and Characterization for Various Applications

Other studies focused on the synthesis and characterization of derivatives for potential pharmaceutical applications, including antimicrobial and phytotoxic screening. These studies contribute to understanding the diverse applications of the compound in scientific research (e.g., Mumtaz et al., 2015; Wang et al., 2015).